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Compound of Interest

Compound Name: 8-Aminoguanine-13C2,15N

Cat. No.: B15556108 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 8-Aminoguanine-¹³C₂,¹⁵N, a stable isotope-labeled compound used in metabolic

research. Adherence to these procedures will minimize risk and ensure the integrity of your

experiments.

Personal Protective Equipment (PPE) at a Glance
Proper PPE is the first line of defense against chemical exposure. Based on the potential

hazards of skin and eye irritation, as well as respiratory tract irritation from dust, the following

PPE is mandatory when handling 8-Aminoguanine-¹³C₂,¹⁵N.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15556108?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin contact and

irritation.[1][2][3]

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash-prone procedures.

Protects eyes from dust

particles and accidental

splashes.[1][2][3]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA-approved

respirator is necessary.

Avoids inhalation of the

compound, which may cause

respiratory irritation.[1]

Body Protection
Laboratory coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of 8-Aminoguanine-¹³C₂,¹⁵N from receipt to use.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves and safety glasses, during inspection.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is -20°C.[4][5]

Keep away from oxidizing agents.[1]

Preparation and Use:
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Handle the compound in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Avoid the formation of dust.[1]

Use dedicated, clean spatulas and weighing boats for transferring the powder.

If creating solutions, add the solid to the solvent slowly to prevent splashing. The

compound has slight solubility in DMSO and aqueous base.[4]

Wash hands thoroughly after handling.

Disposal Plan: Managing Waste Safely
Proper disposal of chemical waste is crucial to protect personnel and the environment.

Waste Segregation:

All disposable materials that have come into contact with 8-Aminoguanine-¹³C₂,¹⁵N, such

as gloves, weighing boats, and pipette tips, should be considered chemical waste.

Segregate this waste into a clearly labeled, sealed container.

Unused Compound:

Do not dispose of the unused compound down the drain.

Treat as chemical waste and dispose of it according to your institution's hazardous waste

guidelines.

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent.

Dispose of the rinsate as chemical waste.

The cleaned container can then be disposed of as regular lab glass or plastic.
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Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling and disposal of 8-

Aminoguanine-¹³C₂,¹⁵N.
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Safe Handling Workflow for 8-Aminoguanine-¹³C₂,¹⁵N

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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